Cas no 64204-54-2 (2-CHLORO-N-(4-METHYLCYCLOHEXYL)ACETAMIDE)

• Product Name: 2-CHLORO-N-(4-METHYLCYCLOHEXYL)ACETAMIDE
• CAS No: 64204-54-2
• MF: C₉H₁₆ClNO
• MW: 189.682441711426
• MDL: MFCD04071580
• CID: 843885
• PubChem ID: 2118150
• Update Time: 2025-11-02

2-CHLORO-N-(4-METHYLCYCLOHEXYL)ACETAMIDE Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-N-(4-METHYLCYCLOHEXYL)ACETAMIDE
• G38431
• STL185532
• 64204-54-2
• J-509086
• Z55992907
• MFCD04071580
• DTXSID70366620
• CS-0221372
• EN300-08994
• AKOS000264649
• SCHEMBL11625924

• MDL： MFCD04071580
• Inchi： 1S/C9H16ClNO/c1-7-2-4-8(5-3-7)11-9(12)6-10/h7-8H,2-6H2,1H3,(H,11,12)
• InChI Key： IFFSWQPYYXZPOV-UHFFFAOYSA-N
• SMILES： ClCC(NC1CCC(C)CC1)=O

Computed Properties

• Exact Mass: 189.09218
• Monoisotopic Mass: 189.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 2-CHLORO-N-(4-METHYLCYCLOHEXYL)ACETAMIDE

Recent Advances in the Study of 2-CHLORO-N-(4-METHYLCYCLOHEXYL)ACETAMIDE (CAS: 64204-54-2): A Comprehensive Research Brief

2-CHLORO-N-(4-METHYLCYCLOHEXYL)ACETAMIDE (CAS: 64204-54-2) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This brief aims to provide an updated overview of the latest research developments, applications, and potential therapeutic implications of this compound. Recent studies have explored its synthesis, biological activity, and mechanistic pathways, positioning it as a promising candidate for further investigation in drug discovery and development.

The compound's unique chemical structure, characterized by a chloroacetamide moiety and a methylcyclohexyl group, has been the focus of several synthetic and pharmacological studies. Researchers have optimized synthetic routes to improve yield and purity, which are critical for its application in biological assays. Advanced techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm its structural integrity and purity, ensuring reliable results in subsequent studies.

In terms of biological activity, 2-CHLORO-N-(4-METHYLCYCLOHEXYL)ACETAMIDE has demonstrated notable effects in various in vitro and in vivo models. Recent findings suggest its potential as an inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and neurodegenerative diseases. For instance, studies have shown that the compound can modulate the activity of key proteins in the NF-κB pathway, which plays a central role in inflammation and immune responses. These findings open new avenues for its use in developing anti-inflammatory therapeutics.

Moreover, the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), have been investigated to assess its suitability as a drug candidate. Preliminary data indicate favorable bioavailability and metabolic stability, although further optimization may be required to enhance its therapeutic index. Researchers are also exploring its potential in combination therapies, where it could synergize with existing drugs to improve efficacy and reduce side effects.

Despite these promising developments, challenges remain in translating the compound's potential into clinical applications. Issues such as toxicity, selectivity, and scalability of synthesis need to be addressed in future studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and fully realize the therapeutic potential of 2-CHLORO-N-(4-METHYLCYCLOHEXYL)ACETAMIDE.

In conclusion, the latest research on 2-CHLORO-N-(4-METHYLCYCLOHEXYL)ACETAMIDE (CAS: 64204-54-2) highlights its versatility and promise in chemical biology and pharmaceutical research. Continued exploration of its mechanisms of action, optimization of its chemical properties, and evaluation of its therapeutic potential will be critical in advancing this compound toward clinical applications. This brief underscores the importance of interdisciplinary collaboration and innovative approaches in unlocking the full potential of this intriguing molecule.